Cas no 2229072-44-8 (2-(3-methoxy-1,2-oxazol-5-yl)propanal)

• Product Name: 2-(3-methoxy-1,2-oxazol-5-yl)propanal
• CAS No: 2229072-44-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 5993596
• PubChem ID: 138470288
• Update Time: 2025-11-01

2-(3-methoxy-1,2-oxazol-5-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-1,2-oxazol-5-yl)propanal
• SCHEMBL20816280
• EN300-1730044
• 2229072-44-8

• Inchi： 1S/C7H9NO3/c1-5(4-9)6-3-7(10-2)8-11-6/h3-5H,1-2H3
• InChI Key： POTIAOVGAVASRY-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)C(C=O)C

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-(3-methoxy-1,2-oxazol-5-yl)propanal

Introduction to 2-(3-methoxy-1,2-oxazol-5-yl)propanal (CAS No. 2229072-44-8)

2-(3-methoxy-1,2-oxazol-5-yl)propanal, with the CAS number 2229072-44-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a methoxy-substituted oxazole ring and an aldehyde functional group. These structural elements contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 2-(3-methoxy-1,2-oxazol-5-yl)propanal is composed of a five-membered oxazole ring with a methoxy group at the 3-position and an aldehyde group attached to the propyl chain. The oxazole ring is known for its stability and ability to form strong hydrogen bonds, which can influence the compound's solubility and reactivity. The aldehyde group, on the other hand, provides a reactive site for various chemical transformations, such as condensation reactions and nucleophilic additions.

In the context of pharmaceutical research, 2-(3-methoxy-1,2-oxazol-5-yl)propanal has been explored for its potential as a lead compound in the development of new drugs. Recent studies have shown that compounds containing oxazole rings exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methoxy substitution on the oxazole ring can enhance these activities by modulating the compound's lipophilicity and electronic properties.

One notable application of 2-(3-methoxy-1,2-oxazol-5-yl)propanal is in the synthesis of inhibitors for specific enzymes involved in disease pathways. For example, researchers have synthesized derivatives of this compound that inhibit key enzymes in the inflammatory response, making them potential candidates for treating inflammatory diseases such as arthritis and asthma. The aldehyde group in 2-(3-methoxy-1,2-oxazol-5-yl)propanal can be readily modified to introduce additional functional groups that enhance binding affinity and selectivity for target enzymes.

In addition to its pharmaceutical applications, 2-(3-methoxy-1,2-oxazol-5-yl)propanal has also been investigated for its use in chemical synthesis. The compound serves as a versatile building block for constructing more complex molecules with diverse functionalities. Its reactivity at the aldehyde site allows for the formation of various carbon-carbon bonds through reactions such as aldol condensations and Knoevenagel condensations. These reactions are crucial in the synthesis of natural products and drug candidates.

The synthesis of 2-(3-methoxy-1,2-oxazol-5-yl)propanal typically involves multistep procedures that ensure high purity and yield. One common synthetic route involves the reaction of an appropriate aldehyde with a methoxy-substituted oxazole precursor under controlled conditions. The choice of reagents and reaction conditions can significantly impact the efficiency and selectivity of the synthesis process. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for producing this compound, reducing waste and improving sustainability.

The physical properties of 2-(3-methoxy-1,2-oxazol-5-yl)propanal, such as its melting point, boiling point, and solubility in various solvents, are important considerations for both research and industrial applications. These properties can influence the compound's stability during storage and handling, as well as its behavior in different reaction media. Detailed characterization using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provides valuable insights into the molecular structure and purity of the compound.

In conclusion, 2-(3-methoxy-1,2-oxazol-5-yl)propanal (CAS No. 2229072-44-8) is a promising compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features make it an attractive candidate for developing new drugs and synthesizing complex molecules. Ongoing research continues to explore its potential benefits and optimize its use in various scientific fields.